Cas no 145984-66-3 (1-Propanone,1-(3,6-dimethyl-2-pyrazinyl)-2-methyl-)

1-Propanone,1-(3,6-dimethyl-2-pyrazinyl)-2-methyl- structure
145984-66-3 structure
Product Name:1-Propanone,1-(3,6-dimethyl-2-pyrazinyl)-2-methyl-
CAS No:145984-66-3
MF:C10H14N2O
MW:178.230962276459
CID:105529
PubChem ID:572261
Update Time:2025-04-18

1-Propanone,1-(3,6-dimethyl-2-pyrazinyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone,1-(3,6-dimethyl-2-pyrazinyl)-2-methyl-
    • 1-(3,6-DIMETHYLPYRAZIN-2-YL)-2-METHYLPROPAN-1-ONE
    • 1-Propanone,1-(3,6-dimethylpyrazinyl)-2-methyl-(9CI)
    • DTXSID70341316
    • 1-Propanone, 1-(3,6-dimethyl-2-pyrazinyl)-2-methyl-
    • SCHEMBL8012352
    • OQMKTWPBFFDWJC-UHFFFAOYSA-N
    • NS00113768
    • 145984-66-3
    • 1-(3,6-Dimethyl-2-pyrazinyl)-2-methyl-1-propanone
    • Inchi: 1S/C10H14N2O/c1-6(2)10(13)9-8(4)11-5-7(3)12-9/h5-6H,1-4H3
    • InChI Key: OQMKTWPBFFDWJC-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NC=C(C)N=1)C(C)C

Computed Properties

  • Exact Mass: 178.110613074g/mol
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.8Ų
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